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Chemical Profile of 6-Methylheptanoic Acid

The table below summarizes the key identifiers and physical properties of 6-methylheptanoic acid, which are

essential for planning and executing a synthetic procedure [1] [2].

Property

Value | Description

CAS Registry Number

Molecular Formula

Average Molecular Weight

Structure (SMILES)

IUPAC Name

Boiling Point

Physical Form

Density

929-10-2 [1]

CsH1602 [1] [2]

144.21 g/mol [1] [2]

CC(C)CCCCC(0)=0 [2]

6-methylheptanoic acid [2]

232°C (762 Torr) [1]

Liquid [1]

0.926 + 0.06 g/cm? (20°C, 760 Torr) [1]
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Proposed Reduction Methodologies

Based on established organic chemistry principles, the reduction of a carboxylic acid to a primary alcohol is
a standard two-step transformation. The following workflow outlines the general strategy, and the subsequent

sections detail two common laboratory methods.

6-Methylheptanoic Acid

L
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The two most reliable laboratory-scale pathways are Lithium Aluminum Hydride (LiAlH4) Reduction and

a two-step process involving ester formation followed by reduction.

Pathway A: Direct Reduction with Lithium Aluminum Hydride
(LiAIH4)

This method reduces the carboxylic acid directly to the primary alcohol in a single step [1].

¢ Mechanism: Nucleophilic hydride attack.
¢ Reagents:

o Reducing Agent: Lithium aluminum hydride (LiAlHa4), typically 2.0-4.0 equivalents.

o Solvent: Anhydrous diethyl ether or tetrahydrofuran (THF).

o Quenching Reagents: Sequential addition of water, agueous sodium sulfate, or dilute acid.
e Procedure:

o Suspend LiAlHa4 in anhydrous ether/THF under an inert atmosphere (e.g., N2 or Ar).

o Add a solution of 6-methylheptanoic acid in the same solvent dropwise with stirring.

o Reflux the reaction mixture for 1-4 hours.
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o Carefully quench the excess reductant at 0°C by sequential addition of water, followed by
agueous NaOH (15%), and finally water again.
o Filter the resulting inorganic salts and concentrate the filtrate to obtain the crude alcohol.
o Purify by distillation or flash chromatography.
¢ Key Considerations:
o Strictly anhydrous conditions are critical.
o The quenching step is highly exothermic and must be performed with extreme care.

Pathway B: Two-Step Esterification and Reduction

This pathway is often preferred for its milder reduction conditions and better functional group tolerance in

the second step.

e Step 1: Fischer Esterification
o Objective: Convert acid to ester.
o Reagents: 6-Methylheptanoic acid, excess methanol, catalytic acid (e.g., concentrated H2SOa4
or p-toluenesulfonic acid).
o Procedure: Reflux the mixture for 6-12 hours. Isolate the ester (e.g., methyl 6-
methylheptanoate) by extraction and distillation.
e Step 2: Reduction of the Ester
o Objective: Reduce ester to alcohol.
o Option 1 (NaBHa4): Effective in the presence of LiCl or in methanol/THF mixtures. Safer and
easier to handle than LiAlHa.
o Option 2 (LiAlIHa4): Also highly effective for ester reduction, but requires anhydrous conditions.

Critical Safety and Procedural Notes

e Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and appropriate gloves.

e LiAlH4 Handling: This reagent is pyrophoric and must be handled under an inert atmosphere.
Quenching must follow established safe procedures.

¢ General Safety: Many organic solvents are flammable. Concentrated acids and bases are corrosive.

¢ Reaction Monitoring: Use Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to
monitor reaction progress.

¢ Purification: The final product, 6-methylheptan-1-ol, can typically be purified using vacuum
distillation. Collect the fraction at its characteristic boiling point.
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Analytical Verification

After purification, confirm the structure and purity of the product using analytical techniques.

e Gas Chromatography (GC): To determine purity.
¢ Infrared (IR) Spectroscopy: Look for the disappearance of the broad O-H stretch from the carboxylic
acid (~2500-3500 cm~1) and the sharp C=0 stretch (~1710 cm~1), and the appearance of a broad
band for the alcohol O-H stretch (~3200-3550 cm™1).
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:
o *H NMR: The carboxylic acid proton (~10-13 ppm) will disappear. Look for the new methylene
group adjacent to oxygen (O-CHz-, ~3.5-4.0 ppm, triplet).
o *3C NMR: The carbonyl carbon signal (~180 ppm) will be replaced by a signal for the O-CHa-
carbon at ~60-65 ppm.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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